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Compound of Interest

Compound Name:
1-(Boc-amino)-2-

(ethylamino)ethane

Cat. No.: B054407 Get Quote

This document outlines the determination of the molecular weight for the compound 1-(Boc-
amino)-2-(ethylamino)ethane, a chemical intermediate often utilized in pharmaceutical and

organic synthesis.

Compound Identification and Formula
The subject compound is identified as 1-(Boc-amino)-2-(ethylamino)ethane. Based on its

chemical structure, the molecular formula is established as C₉H₂₀N₂O₂[1][2]. This formula is

derived from the constituent parts of the molecule: a tert-butoxycarbonyl (Boc) protecting

group, an ethane backbone, and an ethylamino group.

Physicochemical Data
The molecular weight is a critical parameter for researchers and scientists in drug development

and chemical synthesis, as it is fundamental for stoichiometric calculations and analytical

characterization. The calculated and experimentally verified data for 1-(Boc-amino)-2-
(ethylamino)ethane are summarized below.
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Parameter Value Reference

Molecular Formula C₉H₂₀N₂O₂ [1][2]

Molecular Weight 188.27 g/mol [1]

CAS Number 113283-93-5 [1][2]

The molecular weight is calculated based on the atomic weights of its constituent elements:

Carbon (C), Hydrogen (H), Nitrogen (N), and Oxygen (O). The value of 188.27 g/mol is

consistent with the molecular formula C₉H₂₀N₂O₂[1][3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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